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Compound Name:
N,2-Dimethoxy-N-

methylbenzamide

CAS No.: 130250-62-3

Cat. No.: B182586

Get Quote

Application Notes and Protocols for N,2-
Dimethoxy-N-methylbenzamide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer
The following application notes and protocols are provided as a general guide for the

experimental use of N,2-Dimethoxy-N-methylbenzamide. Limited direct experimental data on

the biological activity of this specific compound is publicly available. The protocols provided are

based on the known applications of structurally similar compounds and its use as a synthetic

intermediate. All protocols require optimization for specific experimental conditions.

Introduction
N,2-Dimethoxy-N-methylbenzamide (CAS No. 130250-62-3) is a substituted benzamide

derivative, specifically a Weinreb amide.[1] Weinreb amides are valuable intermediates in
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organic synthesis due to their ability to react with organometallic reagents to form ketones

without over-addition to form tertiary alcohols. This compound has been utilized as a precursor

in the synthesis of potential therapeutic agents, including inhibitors of JumonjiC (JmjC) domain-

containing histone demethylases, anti-apicomplexan agents, and non-nucleoside reverse

transcriptase inhibitors (NNRTIs) for HIV.[2] These applications suggest its potential utility in

drug discovery and development as a scaffold or starting material.

Physicochemical Properties and Handling
A summary of the key physicochemical properties and handling recommendations for N,2-
Dimethoxy-N-methylbenzamide is presented below.

Property Value/Information

CAS Number 130250-62-3

Molecular Formula C₁₀H₁₃NO₃

Molecular Weight 195.22 g/mol

Appearance Expected to be a solid or oil

Solubility

Expected to be soluble in organic solvents such

as DMSO, ethanol, and dichloromethane. Poorly

soluble in water.

Storage
Store in a cool, dry, and well-ventilated area.

Keep the container tightly sealed.

Safety

Handle with appropriate personal protective

equipment (PPE), including gloves, lab coat,

and safety glasses. Avoid inhalation of dust or

vapors and contact with skin and eyes.

Data Presentation
Due to the limited publicly available biological data for N,2-Dimethoxy-N-methylbenzamide,

the following table is provided as a template for researchers to record their experimental

findings in a structured format.
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Experimental Protocols
The following are generalized protocols for potential applications of N,2-Dimethoxy-N-
methylbenzamide. These protocols are intended as a starting point and will require

optimization.

Protocol 1: JmjC Histone Demethylase Inhibition Assay
(Colorimetric)
This protocol is designed to assess the inhibitory activity of N,2-Dimethoxy-N-
methylbenzamide against a JmjC domain-containing histone demethylase, such as JMJD2.[3]

Materials:

Recombinant JmjC histone demethylase (e.g., JMJD2C)

Tri-methylated histone H3-K9 substrate-coated microplate

N,2-Dimethoxy-N-methylbenzamide

Assay buffer
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Co-factors (e.g., α-ketoglutarate, Fe(II), Ascorbate)

Primary antibody (anti-demethylated H3-K9)

HRP-conjugated secondary antibody

Colorimetric HRP substrate (e.g., TMB)

Stop solution (e.g., 1 M H₂SO₄)

Microplate reader

Procedure:

Compound Preparation: Prepare a stock solution of N,2-Dimethoxy-N-methylbenzamide in

DMSO. Create a serial dilution of the compound in the assay buffer.

Enzyme Reaction:

To the wells of the substrate-coated microplate, add the assay buffer containing the co-

factors.

Add the diluted N,2-Dimethoxy-N-methylbenzamide or positive/negative controls to the

respective wells.

Initiate the reaction by adding the recombinant JmjC histone demethylase.

Incubate the plate at 37°C for a predetermined time (e.g., 1-2 hours).

Detection:

Wash the wells with a wash buffer.

Add the primary antibody and incubate at room temperature for 1 hour.

Wash the wells and add the HRP-conjugated secondary antibody. Incubate for 30-60

minutes.

Wash the wells and add the colorimetric substrate.
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Allow the color to develop, then add the stop solution.

Data Analysis:

Measure the absorbance at the appropriate wavelength (e.g., 450 nm).

Calculate the percentage of inhibition relative to the vehicle control and determine the IC₅₀

value.

Protocol 2: Anti-Apicomplexan (e.g., Toxoplasma gondii)
Cell-Based Growth Assay
This protocol is designed to evaluate the inhibitory effect of N,2-Dimethoxy-N-
methylbenzamide on the proliferation of an apicomplexan parasite.[4]

Materials:

Host cells (e.g., human foreskin fibroblasts - HFFs)

Toxoplasma gondii tachyzoites (e.g., expressing a reporter like GFP)

Cell culture medium

N,2-Dimethoxy-N-methylbenzamide

Positive control (e.g., pyrimethamine)

96-well black, clear-bottom plates

Fluorescence microplate reader or high-content imager

Procedure:

Cell Seeding: Seed host cells into a 96-well plate and allow them to form a confluent

monolayer.

Compound Addition: Prepare serial dilutions of N,2-Dimethoxy-N-methylbenzamide in cell

culture medium and add them to the wells.
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Parasite Infection: Infect the host cell monolayer with T. gondii tachyzoites.

Incubation: Incubate the plates for 48-72 hours at 37°C in a CO₂ incubator.

Quantification of Parasite Growth:

If using fluorescent parasites, measure the fluorescence intensity using a microplate

reader.

Alternatively, fix and stain the cells and quantify the number and size of parasite-

containing vacuoles using high-content imaging.

Data Analysis:

Normalize the signal to the vehicle-treated control.

Calculate the EC₅₀ value from the dose-response curve.

Protocol 3: HIV-1 Reverse Transcriptase (RT) Inhibition
Assay (Colorimetric)
This protocol is a non-radioactive ELISA-based assay to determine the inhibitory potential of

N,2-Dimethoxy-N-methylbenzamide against HIV-1 RT.[5]

Materials:

Recombinant HIV-1 Reverse Transcriptase (RT)

Streptavidin-coated 96-well plate

Biotinylated template/primer (e.g., poly(A) x oligo(dT)₁₅)

dNTP mix containing DIG-labeled dUTP

N,2-Dimethoxy-N-methylbenzamide

Positive control (e.g., Nevirapine)
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Anti-DIG-HRP antibody conjugate

HRP substrate (e.g., ABTS)

Stop solution

Microplate reader

Procedure:

Plate Preparation: To the streptavidin-coated wells, add the biotinylated template/primer and

incubate to allow binding. Wash the wells.

Enzyme Reaction:

Add the reaction buffer containing the dNTP/DIG-dUTP mix to the wells.

Add the serially diluted N,2-Dimethoxy-N-methylbenzamide or controls.

Initiate the reaction by adding the recombinant HIV-1 RT.

Incubate at 37°C for 1-2 hours.

Detection:

Wash the wells to remove unincorporated nucleotides.

Add the Anti-DIG-HRP conjugate and incubate for 1 hour.

Wash the wells and add the HRP substrate.

After color development, add the stop solution.

Data Analysis:

Measure the absorbance at the appropriate wavelength (e.g., 405 nm).

Calculate the percentage of RT inhibition and determine the IC₅₀ value.
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Mandatory Visualizations
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Caption: Inhibition of JmjC-mediated histone demethylation.
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Compound Procurement
(N,2-Dimethoxy-N-methylbenzamide)
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(in DMSO)
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(e.g., Enzyme Inhibition Assay)
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Caption: General workflow for screening N,2-Dimethoxy-N-methylbenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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